Cas no 1391636-72-8 (2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride)

• Product Name: 2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride
• CAS No: 1391636-72-8
• MF: C₁₁H₁₆ClN₃O₂S
• MW: 289.781640052795
• MDL: MFCD22200565
• CID: 2602868
• PubChem ID: 329772684
• Update Time: 2025-05-20

2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-[(1E)-3,3-diethyl-1-triazen-1-yl]-4-methyl-benzenesulfonyl chloride
• 2-[(1E)-3,3-Diethyl-1-triazen-1-yl]-4-methylbenzenesulfonyl chlor ide
• 2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride
• (E)-2-(3,3-Diethyltriaz-1-en-1-yl)-4-methylbenzene-1-sulfonyl chloride
• 2-(Diethyl-1-triazeno)-p-toluenesulfonyl chloride
• 2-(diethylaminodiazenyl)-4-methylbenzenesulfonyl chloride
• 1391636-72-8
• AT25042
• 2-[(1E)-3,3-diethyltriaz-1-en-1-yl]-4-methylbenzene-1-sulfonyl chloride
• (E)-2-(3,3-DIETHYLTRIAZ-1-EN-1-YL)-4-METHYLBENZENESULFONYL CHLORIDE

• MDL： MFCD22200565
• Inchi： 1S/C11H16ClN3O2S/c1-4-15(5-2)14-13-10-8-9(3)6-7-11(10)18(12,16)17/h6-8H,4-5H2,1-3H3/b14-13+
• InChI Key： PDGZSZLMBJSDQC-BUHFOSPRSA-N
• SMILES： ClS(C1C=CC(C)=CC=1/N=N/N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 289.0651756g/mol
• Monoisotopic Mass: 289.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5
• XLogP3: 3.7

Experimental Properties

• Melting Point: 76 °C

2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride

2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride (CAS No. 1391636-72-8): An Overview

2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride (CAS No. 1391636-72-8) is a specialized organic compound with a unique chemical structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular framework, which includes a sulfonyl chloride functional group and a triazenyl moiety. These structural features contribute to its reactivity and versatility in various chemical reactions and biological processes.

The chemical formula of 2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride is C₁₅H₂₀N₄O₂S, and it has a molecular weight of approximately 308.40 g/mol. The compound's sulfonyl chloride group (SO₂Cl) is highly reactive, making it an excellent electrophilic reagent in organic synthesis. This reactivity allows it to participate in nucleophilic substitution reactions, forming stable sulfonate esters or sulfonamides with various nucleophiles.

In recent years, 2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride has gained significant attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of novel pharmaceuticals. The triazenyl moiety (N₃) is known for its biological activity, particularly in the context of antitumor and antimicrobial agents. Research has shown that compounds containing this functional group can exhibit potent cytotoxic effects against various cancer cell lines and can also demonstrate antibacterial properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride as a key intermediate in the synthesis of a series of novel antitumor agents. These compounds were designed to target specific enzymes involved in cancer cell proliferation and were found to be effective in inhibiting tumor growth in both in vitro and in vivo models. The study emphasized the importance of the triazenyl group in enhancing the biological activity and selectivity of the synthesized compounds.

Beyond its applications in cancer research, 2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride has also been explored for its potential as an antimicrobial agent. A recent publication in the European Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of sulfonamide derivatives derived from this compound. The derivatives exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The results suggested that the sulfonyl chloride group plays a crucial role in enhancing the antimicrobial properties of these compounds.

The synthetic versatility of 2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride extends beyond medicinal chemistry into other areas of organic synthesis. Its reactivity with various nucleophiles allows for the facile preparation of diverse functionalized molecules, which can be further modified to introduce additional functionalities or improve their pharmacological profiles. This makes it an attractive starting material for researchers working on the development of new materials, catalysts, and other advanced chemical products.

In conclusion, 2-(3,3-Diethyl-1-triazenyl)-4-methylbenzenesulfonyl chloride (CAS No. 1391636-72-8) is a versatile and promising compound with significant potential in various fields of chemistry and biology. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop novel pharmaceuticals, antimicrobial agents, and other advanced materials. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.